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Compound of Interest

Compound Name: hDDAH-1-IN-1 TFA

Cat. No.: B12432602 Get Quote

For researchers, scientists, and drug development professionals handling hDDAH-1-IN-1 TFA,

understanding the proper disposal procedures is critical for laboratory safety and environmental

protection. The trifluoroacetic acid (TFA) component of this compound dictates the primary

hazards and required disposal protocols. TFA is corrosive, harmful if inhaled, and poses a long-

term threat to aquatic ecosystems.[1][2][3] Adherence to the following guidelines will ensure the

safe management and disposal of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for the hazardous component, Trifluoroacetic Acid

(TFA), is provided below.

Property Value

Molecular Formula C₂HF₃O₂

Molar Mass 114.02 g/mol [2][4]

Melting Point -15.4 °C (4.3 °F)[5]

Boiling Point 72.4 °C (162.3 °F)[5]

Density 1.489 g/cm³ at 20 °C[5]

pKa 0.52[5]

Toxicity to Daphnia magna (Water flea) EC50 - 55.00 mg/l - 24 h[1]
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Hazard Information
hDDAH-1-IN-1 TFA, due to the presence of Trifluoroacetic acid, presents the following

hazards:

Corrosive: Causes severe skin burns and eye damage.[1][2] It is extremely destructive to the

tissues of the mucous membranes and upper respiratory tract.[1]

Harmful if Inhaled: Inhalation of vapors or mist can be harmful.[1]

Aquatic Hazard: It is harmful to aquatic life with long-lasting effects.[1][2]

Experimental Protocol: Standard Disposal
Procedure
The following step-by-step protocol must be followed for the disposal of hDDAH-1-IN-1 TFA
and materials contaminated with it.

Wear Appropriate Personal Protective Equipment (PPE): Before handling the chemical,

ensure you are wearing protective gloves, protective clothing, eye protection, and face

protection.[3]

Contain the Waste:

For liquid waste, soak it up with an inert absorbent material such as sand, diatomaceous

earth, or acid-binding agents.[1][2]

Do not let the product enter drains or the environment.[1]

Store in a Designated Waste Container:

Place the absorbed material or any unused product into a suitable, closed, and clearly

labeled hazardous waste container.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Arrange for Professional Disposal:
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Contact a licensed professional waste disposal service to dispose of the material.[1]

Observe all federal, state, and local environmental regulations.[1]

Decontaminate:

Thoroughly wash hands and any exposed skin after handling.

Clean any contaminated surfaces according to your laboratory's standard operating

procedures for corrosive materials.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of hDDAH-1-IN-1 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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